Cas no 110743-57-2 (Ethanone,1-(5-methoxy-2-methylphenyl)-)

• Product Name: Ethanone,1-(5-methoxy-2-methylphenyl)-
• CAS No: 110743-57-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 128932
• PubChem ID: 13493856
• Update Time: 2025-11-02

Ethanone,1-(5-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-methoxy-2-methylphenyl)-
• 1-(3-methoxy-6-methylphenyl)ethanone
• Ethanone, 1-(5-methoxy-2-methylphenyl)- (9CI)
• 1-(5-methoxy-2-methylphenyl)ethanone
• GTDORSWMHIIHPW-UHFFFAOYSA-N
• 1-(5-methoxy-2-methylphenyl)ethan-1-one
• G11453
• 110743-57-2
• SCHEMBL1986986

• Inchi： 1S/C10H12O2/c1-7-4-5-9(12-3)6-10(7)8(2)11/h4-6H,1-3H3
• InChI Key： GTDORSWMHIIHPW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(5-methoxy-2-methylphenyl)-

Comprehensive Guide to Ethanone, 1-(5-methoxy-2-methylphenyl)- (CAS 110743-57-2): Properties, Applications, and Market Insights

Ethanone, 1-(5-methoxy-2-methylphenyl)- (CAS 110743-57-2) is an organic compound belonging to the class of aromatic ketones. This compound, also known as 5-methoxy-2-methylacetophenone, has gained significant attention in pharmaceutical and fragrance industries due to its unique structural properties. With the growing interest in specialty chemicals and fine chemical intermediates, this compound has emerged as a valuable building block for various synthetic applications.

The molecular structure of Ethanone, 1-(5-methoxy-2-methylphenyl)- features a methoxy group at the 5-position and a methyl group at the 2-position of the phenyl ring, attached to an acetyl functional group. This specific substitution pattern contributes to its distinct chemical reactivity and makes it particularly useful in organic synthesis. Researchers have been investigating this compound for its potential as a precursor in the synthesis of more complex molecules, especially in the development of pharmaceutical intermediates and flavor & fragrance compounds.

In recent years, the demand for Ethanone, 1-(5-methoxy-2-methylphenyl)- has increased significantly, driven by the expanding pharmaceutical industry and growing interest in custom synthesis services. The compound's versatility as a synthetic intermediate has made it particularly valuable in the production of various active pharmaceutical ingredients (APIs). Many researchers are searching for information about "CAS 110743-57-2 applications" or "5-methoxy-2-methylacetophenone synthesis", reflecting the compound's importance in chemical research and development.

The physical properties of Ethanone, 1-(5-methoxy-2-methylphenyl)- include its appearance as a colorless to pale yellow liquid at room temperature, with a characteristic aromatic odor. It typically has a molecular weight of 164.20 g/mol and a boiling point ranging between 245-250°C. These properties make it suitable for various industrial applications, particularly where moderate volatility is required. The compound's solubility profile shows good dissolution in most organic solvents, which is crucial for its use in chemical reactions and formulation processes.

From a safety perspective, Ethanone, 1-(5-methoxy-2-methylphenyl)- requires standard handling procedures typical for organic compounds. While not classified as highly hazardous, proper laboratory safety measures should be observed when working with this chemical. Many users search for "CAS 110743-57-2 safety data" or "5-methoxy-2-methylacetophenone handling", emphasizing the need for comprehensive safety information about this compound.

The synthetic applications of Ethanone, 1-(5-methoxy-2-methylphenyl)- are particularly noteworthy in the field of medicinal chemistry. Its structure serves as an excellent scaffold for the development of various therapeutic agents. Recent studies have explored its potential in creating compounds with biological activity, especially in central nervous system targets. This aligns with current research trends focusing on neurologically active compounds and psychoactive drug development.

In the fragrance industry, Ethanone, 1-(5-methoxy-2-methylphenyl)- contributes to the creation of complex aromatic profiles. Its molecular structure allows for the development of novel scent compounds with unique olfactory characteristics. The growing demand for custom fragrance ingredients has increased interest in this compound, particularly among perfumers seeking to create distinctive scent profiles.

The market for Ethanone, 1-(5-methoxy-2-methylphenyl)- has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Asia-Pacific has emerged as a significant production hub, while North America and Europe remain important markets for research and high-end applications. Current market analysis shows increasing searches for "CAS 110743-57-2 suppliers" and "5-methoxy-2-methylacetophenone price trends", indicating growing commercial interest in this specialty chemical.

Quality control is crucial for Ethanone, 1-(5-methoxy-2-methylphenyl)-, with typical purity specifications ranging from 97% to 99% for most industrial applications. Advanced analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are commonly employed to ensure product quality. The compound's stability under normal storage conditions makes it suitable for long-term storage when proper precautions are taken.

Environmental considerations for Ethanone, 1-(5-methoxy-2-methylphenyl)- include its biodegradability profile and potential ecological impact. While not classified as a persistent organic pollutant, proper waste management procedures should be followed. This aspect has gained importance with increasing environmental regulations and the chemical industry's focus on sustainable practices.

Future research directions for Ethanone, 1-(5-methoxy-2-methylphenyl)- include exploring its potential in green chemistry applications and developing more efficient synthetic routes. The compound's versatility suggests it may play a role in emerging areas such as biocatalysis and continuous flow chemistry. These developments align with current trends in chemical research emphasizing process intensification and reduced environmental impact.

In conclusion, Ethanone, 1-(5-methoxy-2-methylphenyl)- (CAS 110743-57-2) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and synthetic versatility make it valuable for pharmaceutical, fragrance, and research applications. As the chemical industry continues to evolve, this compound is likely to maintain its relevance, particularly in the development of novel bioactive compounds and specialty materials.